Cas no 138118-29-3 (2H-Pyran-2-one, 3-butyl-5,6-dihydro-)
138118-29-3 structure
Product Name:2H-Pyran-2-one, 3-butyl-5,6-dihydro-
CAS No:138118-29-3
MF:C9H14O2
MW:154.206263065338
CID:1251048
PubChem ID:15033367
Update Time:2025-04-20
2H-Pyran-2-one, 3-butyl-5,6-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran-2-one, 3-butyl-5,6-dihydro-
- 5-butyl-2,3-dihydropyran-6-one
- 3-Butyl-5,6-dihydro-2H-pyran-2-one
- 138118-29-3
- DTXSID10567255
-
- Inchi: 1S/C9H14O2/c1-2-3-5-8-6-4-7-11-9(8)10/h6H,2-5,7H2,1H3
- InChI Key: SUOQGDJUJPKVEE-UHFFFAOYSA-N
- SMILES: O1C(C(=CCC1)CCCC)=O
Computed Properties
- Exact Mass: 154.09942
- Monoisotopic Mass: 154.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
2H-Pyran-2-one, 3-butyl-5,6-dihydro- Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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